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molecular formula C6H3Br2N3 B581775 5-Amino-4,6-dibromopyridine-2-carbonitrile CAS No. 1429510-81-5

5-Amino-4,6-dibromopyridine-2-carbonitrile

Cat. No. B581775
CAS RN: 1429510-81-5
M. Wt: 276.919
InChI Key: WGYFZNHBISANEE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08563565B2

Procedure details

5-amino-2-cyanopyridine (2 g) was added to a 48% aqueous hydrogen bromide solution (14 mL). Bromine (2.2 mL) was added to the solution at 0° C. The reaction mixture was warmed to room temperature and stirred for six hours. The precipitated solid was collected by filtration to give the title compound (4.5 g).
Name
5-amino-2-cyanopyridine
Quantity
2 g
Type
reactant
Reaction Step One
Name
hydrogen bromide
Quantity
14 mL
Type
reactant
Reaction Step One
Name
Bromine
Quantity
2.2 mL
Type
reactant
Reaction Step Two
Name
title compound

Identifiers

REACTION_CXSMILES
[NH2:1][C:2]1[CH:3]=[CH:4][C:5]([C:8]#[N:9])=[N:6][CH:7]=1.[BrH:10].[Br:11]Br>>[NH2:1][C:2]1[C:3]([Br:11])=[CH:4][C:5]([C:8]#[N:9])=[N:6][C:7]=1[Br:10]

Inputs

Step One
Name
5-amino-2-cyanopyridine
Quantity
2 g
Type
reactant
Smiles
NC=1C=CC(=NC1)C#N
Name
hydrogen bromide
Quantity
14 mL
Type
reactant
Smiles
Br
Step Two
Name
Bromine
Quantity
2.2 mL
Type
reactant
Smiles
BrBr

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
stirred for six hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
The precipitated solid was collected by filtration

Outcomes

Product
Details
Reaction Time
 6 h
Name
title compound
Type
product
Smiles
NC=1C(=CC(=NC1Br)C#N)Br
Measurements
Type Value Analysis
AMOUNT: MASS 4.5 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.